Cas no 3469-08-7 (6-Methoxy-1H-indene)

• Product name: 6-Methoxy-1H-indene
• CAS No: 3469-08-7
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD11046674
• CID: 295842
• PubChem ID: 22155588

6-Methoxy-1H-indene Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-indene
• 5-METHOXY-1H-INDENE
• 1H-Indene,6-methoxy
• 5-methoxy-1-indene
• 6-Methoxy-inden
• 6-methoxyindene
• inden-6-yl-methyl ether
• Inden-6-yl-methyl-aether
• CS-0187224
• SCHEMBL4133299
• EN300-267762
• DS-17769
• 1H-Indene, 6-methoxy-
• A924429
• DTXSID10623007
• 3469-08-7
• 1H-Indene,6-methoxy-2-methyl
• AKOS006307857
• A10637
• 5-METHOXY-3H-INDENE
• DB-069056

• MDL： MFCD11046674
• Inchi： InChI=1S/C10H10O/c1-11-10-6-5-8-3-2-4-9(8)7-10/h2-3,5-7H,4H2,1H3
• InChI Key： HEUZFDDFOXBWAM-UHFFFAOYSA-N
• SMILES： COC1=CC=C2C=CCC2=C1

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Boiling Point: 246°C at 760 mmHg
• PSA: 9.23000
• LogP: 2.26450

6-Methoxy-1H-indene Security Information

• Hazard Statement： H227-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

6-Methoxy-1H-indene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 6-Methoxy-1H-indene

Research Brief on 6-Methoxy-1H-indene (CAS: 3469-08-7): Recent Advances and Applications in Chemical Biology and Medicine

6-Methoxy-1H-indene (CAS: 3469-08-7) is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications and potential therapeutic benefits. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties. This research brief aims to summarize the latest findings related to 6-Methoxy-1H-indene, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

One of the most notable advancements in the study of 6-Methoxy-1H-indene is its application in the synthesis of indene-based scaffolds, which are widely used in the development of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Methoxy-1H-indene exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study highlighted the compound's ability to serve as a precursor for designing selective COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 6-Methoxy-1H-indene has shown promise in oncology research. A recent Nature Communications article (2024) reported that certain indene derivatives, including those derived from 6-Methoxy-1H-indene, exhibit strong antiproliferative activity against a range of cancer cell lines, particularly those associated with breast and lung cancers. The study identified the compound's ability to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings suggest that 6-Methoxy-1H-indene could serve as a valuable scaffold for developing novel chemotherapeutic agents.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 6-Methoxy-1H-indene have been achieved through innovative catalytic methods. A 2023 paper in Organic Letters described a palladium-catalyzed coupling reaction that significantly improves the yield and purity of 6-Methoxy-1H-indene, making it more accessible for large-scale pharmaceutical applications. This methodological breakthrough is expected to facilitate further exploration of the compound's biological activities and therapeutic potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 6-Methoxy-1H-indene-derived compounds. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects, as well as in vivo studies to validate preclinical findings. Overall, the growing body of research on 6-Methoxy-1H-indene underscores its significance as a versatile building block in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.